2-Methoxy-5-vinyl-phenylamine

• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 5-ethenyl-2-methoxyaniline
• InChI: InChI=1S/C9H11NO/c1-3-7-4-5-9(11-2)8(10)6-7/h3-6H,1,10H2,2H3
• InChI Key: RZMVOIDCAVZMGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C)N

Description

2-Methoxy-5-vinyl-phenylamine is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methoxy-2-nitro-4-vinyl-benzene (100 mg) in dichloromethane (2 mL) was added zinc dust (large excess), followed by acetic acid (0.5 mL) and the resulting mixture was stirred at room temperature for 30 minutes. The solid was filtered, washed with dichloromethane and discarded. The filtrate was evaporated under reduced pressure and the residue was purified by flash chromatography (hexane/EtOAc, 90/10) to give 50 mg of 2-methoxy-5-vinyl-phenylamine.